Cas no 1420985-04-1 (Tert-butyl ((1-(4-chloropyrimidin-2-yl)piperidin-3-yl)methyl)carbamate)

• Product Name: Tert-butyl ((1-(4-chloropyrimidin-2-yl)piperidin-3-yl)methyl)carbamate
• CAS No: 1420985-04-1
• MF: C₁₅H₂₃ClN₄O₂
• MW: 326.821722269058
• CID: 2163712
• Update Time: 2023-08-05

Tert-butyl ((1-(4-chloropyrimidin-2-yl)piperidin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl ((1-(4-chloropyrimidin-2-yl)piperidin-3-yl)methyl)carbamate

• Inchi： 1S/C15H23ClN4O2/c1-15(2,3)22-14(21)18-9-11-5-4-8-20(10-11)13-17-7-6-12(16)19-13/h6-7,11H,4-5,8-10H2,1-3H3,(H,18,21)
• InChI Key： QLNZPHYJRYWGHC-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)N1CCCC(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 375
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines